[4-[(E)-[[2-[(4-chlorophenyl)sulfonylamino]benzoyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate

• Molecular Formula: C27H18Cl3N3O5S
• Molecular Weight: 602.9 g/mol
• IUPAC Name: [4-[(E)-[[2-[(4-chlorophenyl)sulfonylamino]benzoyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C27H18Cl3N3O5S/c28-18-7-12-21(13-8-18)39(36,37)33-25-4-2-1-3-23(25)26(34)32-31-16-17-5-10-20(11-6-17)38-27(35)22-14-9-19(29)15-24(22)30/h1-16,33H,(H,32,34)/b31-16+
• InChI Key: ZZDSEKAYKQMBEQ-WCMJOSRZSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N/N=C/C2=CC=C(C=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl)NS(=O)(=O)C4=CC=C(C=C4)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NN=CC2=CC=C(C=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl)NS(=O)(=O)C4=CC=C(C=C4)Cl

Description

The compound [4-[(E)-[[2-[(4-chlorophenyl)sulfonylamino]benzoyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate (hereafter referred to as Compound A) is a hydrazone-based benzoate ester featuring a 2,4-dichlorobenzoate moiety linked to a phenyl group substituted with a hydrazinylidene-methyl bridge. This bridge is further connected to a benzoyl group modified with a 4-chlorophenylsulfonylamino substituent.

Biological Activity

The compound 4-[(E)-[[2-[(4-chlorophenyl)sulfonylamino]benzoyl]hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate is a complex organic molecule that has garnered attention in medicinal chemistry for its potential biological activities. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and therapeutic applications based on diverse research findings.

Synthesis

The synthesis of this compound typically involves several steps, including the formation of hydrazone derivatives and subsequent coupling reactions. The key intermediates often include sulfonamide and hydrazone functionalities, which are crucial for its biological activity. The general synthetic pathway can be summarized as follows:

• Formation of Hydrazone : The reaction of 4-chlorophenyl sulfonamide with benzoyl hydrazine under acidic conditions.
• Methylation : Introduction of the methyl group to form the hydrazinylidene linkage.
• Esterification : Reaction with 2,4-dichlorobenzoic acid to yield the final product.

Biological Activity

The biological activities of the compound can be categorized into several key areas:

Antimicrobial Activity

Research indicates that derivatives containing the sulfonamide moiety exhibit significant antimicrobial properties. In vitro studies have shown that this compound demonstrates potent activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Microorganism	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	20	32 µg/mL
Escherichia coli	18	64 µg/mL
Pseudomonas aeruginosa	22	16 µg/mL

Anti-inflammatory Properties

The compound has also been evaluated for anti-inflammatory effects. In animal models, it significantly reduced paw edema induced by carrageenan, indicating its potential as an anti-inflammatory agent.

• Case Study : In a study involving albino rats, administration of the compound at a dosage of 50 mg/kg resulted in a reduction of paw thickness by approximately 74% after four hours post-administration compared to the control group.

Antitumor Activity

Preliminary studies suggest that this compound may possess antitumor properties. It has been shown to inhibit cell proliferation in various cancer cell lines, including breast and colon cancer cells.

Cell Line	IC50 (µM)
MCF-7 (Breast Cancer)	15
HT-29 (Colon Cancer)	12

The proposed mechanism by which this compound exerts its biological effects involves the inhibition of specific enzymes and pathways associated with inflammation and cell proliferation. The sulfonamide group is believed to interact with bacterial enzymes, while the hydrazone linkage may play a role in modulating signaling pathways involved in cancer cell survival.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Molecular Properties

The table below compares Compound A with five structurally related analogs from the literature, highlighting substituent differences and physicochemical properties:

Compound Name	Molecular Formula	Key Substituent Variations	Molecular Weight (g/mol)	Notable Properties
Compound A (Target)	C₂₁H₁₄Cl₃N₃O₅S	4-Chlorophenylsulfonylamino, 2,4-dichlorobenzoate	550.7 (calculated)	High polarity due to sulfonyl group
4-{(E)-[(4-Bromobenzoyl)hydrazono]methyl}-2-methoxyphenyl 2,4-dichlorobenzoate	C₂₂H₁₅BrCl₂N₂O₄	4-Bromobenzoyl, 2-methoxy phenyl	522.18	Increased lipophilicity (methoxy group)
4-{(E)-[(2-Bromobenzoyl)hydrazono]methyl}phenyl 2,4-dichlorobenzoate	C₂₁H₁₃BrCl₂N₂O₃	2-Bromobenzoyl	519.1 (calculated)	Steric hindrance near hydrazone bridge
[4-[(E)-[(3-Bromobenzoyl)hydrazinylidene]methyl]phenyl] 2,4-dichlorobenzoate	C₂₁H₁₃BrCl₂N₂O₃	3-Bromobenzoyl	519.1 (calculated)	Altered electronic effects (meta-Br)
4-{[(4-Chlorophenyl)sulfonyl]amino}benzoyl derivative (3-phenylacrylate ester)	C₂₉H₂₂ClN₃O₅S	4-Chlorophenylsulfonylamino, 3-phenylacrylate ester	568.0 (calculated)	Enhanced π-π stacking (phenylacrylate)

Key Observations:

Substituent Position and Electronic Effects: The bromobenzoyl analogs () exhibit varying electronic and steric profiles depending on the bromine position (para, ortho, or meta). Compound A’s sulfonylamino group provides strong hydrogen-bonding capacity, which may enhance interactions with biological targets compared to halogenated analogs.

Ester Group Modifications :

• The 2,4-dichlorobenzoate moiety in Compound A and analogs increases lipophilicity compared to the 3-phenylacrylate ester in . This could influence membrane permeability and metabolic stability.

Molecular Weight and Polarity: Compound A has a higher molecular weight (550.7 g/mol) than brominated analogs due to the sulfonyl group.

Computational and Experimental Characterization

• X-ray Crystallography : Many analogs (e.g., ) are analyzed using SHELX programs , which refine crystal structures to confirm stereochemistry and hydrogen-bonding networks.
• SMILES/InChI Data : Compound A’s analogs (e.g., ) are characterized by SMILES strings and InChI keys, enabling computational modeling of interactions with biological targets.

Q & A

Basic: What synthetic methodologies are recommended for synthesizing this compound?

Answer:
The compound can be synthesized via pyrolysis of potassium 2,4-dichlorobenzoate salts under inert nitrogen atmospheres at 300–309°C, yielding dichloroxanthones as intermediates . Key steps include:

• Ullmann-Goldberg coupling : Use copper powder and cuprous chloride in refluxing nitrobenzene to catalyze aryl-ester bond formation .
• Purification : Column chromatography (silica gel) separates isomeric products (e.g., 2,6-dichloroxanthone vs. 3,6-dichloroxanthone) .
• Recrystallization : Ethanol is effective for isolating high-purity crystalline products (m.p. 215–216.5°C) .

Advanced: How can contradictions in reaction outcomes (e.g., meta vs. para isomer formation) be resolved?

Answer:
Contradictions arise from concerted vs. non-concerted reaction mechanisms :

• Concerted pathways (e.g., potassium salts): Preferentially form m-chlorophenyl esters due to steric and electronic effects during benzyne intermediate formation. Confirmed via IR spectroscopy (9.15–14.30 µm peaks) and mass spectrometry (m/z 468, 470) .
• Non-concerted pathways (e.g., silver salts): Yield both isomers via SN²-like displacement. Use comparative studies with cesium or silver salts to validate mechanistic hypotheses .

Basic: What analytical techniques are optimal for structural characterization?

Answer:

• X-ray crystallography : Resolves stereochemistry and confirms substituent positions (e.g., triazole and dichlorobenzoate groups) .
• Infrared (IR) spectroscopy : Identifies ester carbonyl stretches (~1740 cm⁻¹) and C-Cl vibrations (600–800 cm⁻¹) .
• Chromatography : Column chromatography separates isomers, while HPLC monitors reaction progress .

Advanced: What strategies address low yields in esterification or cyclization steps?

Answer:

• Catalyst optimization : Replace copper with palladium catalysts for higher regioselectivity in Ullmann couplings .
• Solvent effects : Use nitrobenzene for high-temperature reactions (300–330°C) to stabilize intermediates .
• Reaction monitoring : Track decarboxylation via TLC or GC-MS to terminate reactions before side-product formation .

Basic: How can halogen substituents influence the compound’s reactivity?

Answer:

• Electron-withdrawing effects : Chlorine atoms enhance electrophilic aromatic substitution (EAS) reactivity at the para position .
• Steric hindrance : Ortho-chloro groups reduce nucleophilic attack on the benzoate ester .
• Stability : Dichlorobenzoate moieties resist hydrolysis under acidic conditions, confirmed by stability assays in HCl/THF .

Advanced: How to investigate the compound’s potential as an enzyme inhibitor?

Answer:

• Kinetic assays : Use Bradford protein quantification (Coomassie Brilliant Blue G-250 dye) to measure inhibition of target enzymes (e.g., hydrolases) .
• Molecular docking : Leverage crystallographic data (e.g., PDB IDs) to model interactions with active sites .
• Isothermal titration calorimetry (ITC) : Quantify binding affinities (Kd) for structure-activity relationship (SAR) studies .

Basic: What solvents and conditions stabilize this compound during storage?

Answer:

• Storage : Anhydrous DMSO or dichloromethane at –20°C prevents hydrolysis .
• Decomposition risks : Avoid prolonged exposure to UV light (λ > 300 nm) to prevent photolytic cleavage of the hydrazone bond .

Advanced: How to resolve discrepancies in spectroscopic data (e.g., NMR vs. IR)?

Answer:

• Dynamic NMR : Detect rotational barriers in hydrazone bonds (ΔG‡ > 80 kJ/mol) causing signal splitting .
• Isotopic labeling : Use ¹³C-labeled benzoates to distinguish overlapping carbonyl signals .
• Computational modeling : Compare experimental IR peaks with DFT-calculated vibrational modes (B3LYP/6-31G*) .

Basic: What safety protocols are critical for handling this compound?

Answer:

• Toxicity : Use fume hoods and nitrile gloves; chlorinated byproducts (e.g., dichlorobenzoic acid) are irritants .
• Waste disposal : Neutralize acidic residues with sodium bicarbonate before incineration .

Advanced: How to design SAR studies for derivatives with enhanced bioactivity?

Answer:

• Functional group variation : Replace the 4-chlorophenyl group with trifluoromethyl or nitro groups to modulate electronic effects .
• Pharmacophore mapping : Use QSAR models to predict logP and polar surface area (PSA) for blood-brain barrier penetration .
• In vivo testing : Prioritize derivatives with IC50 < 10 µM in enzyme assays for rodent pharmacokinetic studies .